1-(4-Phenylpiperazin-1-yl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)ethanone
Description
1-(4-Phenylpiperazin-1-yl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C25H28N4O4S and its molecular weight is 480.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
CCR1 Antagonists
1-(4-Phenylpiperazin-1-yl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)ethanone and its derivatives have been explored as CCR1 antagonists. Research has identified a series of these compounds as potent and selective CCR1 antagonists, showing promise in pharmacokinetics and toxicology profiles in preclinical species (Pennell et al., 2013).
Anticancer, Antiangiogenic, and Antioxidant Agents
These compounds have also been synthesized and evaluated as potential anticancer, antiangiogenic, and antioxidant agents. Some derivatives have shown inhibitory effects on the viability of human cancer cell lines and displayed potent antiangiogenic activity against various proangiogenic cytokines involved in tumor progression (Kamble et al., 2015).
Antiviral Activity
The synthesis and evaluation of these compounds have extended to their antiviral activities. Research has developed derivatives that exhibit anti-HSV1 and anti-HAV-MBB activities, expanding their potential therapeutic applications (Attaby et al., 2006).
Herbicidal Properties
Interestingly, derivatives of pyridazinone, including this compound, have been investigated for their herbicidal properties. Studies have shown that these compounds can inhibit the Hill reaction and photosynthesis in plants, indicating their potential use in weed control (Hilton et al., 1969).
Anti-Inflammatory and Analgesic Activities
There's significant research indicating the anti-inflammatory and analgesic properties of these compounds. They have been tested in various models, showing efficacy in reducing inflammation and pain without significant side effects (Singh et al., 2017).
Synthesis and Characterization
properties
IUPAC Name |
1-(4-phenylpiperazin-1-yl)-2-[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O4S/c1-31-21-15-18(16-22(32-2)25(21)33-3)20-9-10-23(27-26-20)34-17-24(30)29-13-11-28(12-14-29)19-7-5-4-6-8-19/h4-10,15-16H,11-14,17H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTWYVSZGZXLOOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NN=C(C=C2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide](/img/structure/B2944610.png)
![2-(3-morpholino-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide](/img/structure/B2944622.png)
![[(6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid](/img/structure/B2944624.png)
![[(2R,5S)-5-Tert-butyloxolan-2-yl]methanamine;hydrochloride](/img/structure/B2944627.png)
